Cas no 88940-83-4 (3-Pyridinehexanol)

3-Pyridinehexanol structure
Product name:3-Pyridinehexanol
3-Pyridinehexanol Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinehexanol
- 6-pyridin-3-ylhexan-1-ol
- SCHEMBL5543830
- DTXSID00395044
- AKOS024366429
- 88940-83-4
- 6-(3-pyridyl)hexanol
- AKJPOXBRPUSSBC-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C11H17NO/c13-9-4-2-1-3-6-11-7-5-8-12-10-11/h5,7-8,10,13H,1-4,6,9H2
- InChI Key: AKJPOXBRPUSSBC-UHFFFAOYSA-N
- SMILES: C1=CC(=CN=C1)CCCCCCO
Computed Properties
- Exact Mass: 179.131
- Monoisotopic Mass: 179.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 33.1Ų
3-Pyridinehexanol Related Literature
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D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
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Bruno C. Batista,Elton Sitta,Markus Eiswirth,Hamilton Varela Phys. Chem. Chem. Phys., 2008,10, 6686-6692
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D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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